Cas no 34791-86-1 (Heat(Pressure) Sensitive Rose Red TF-R1)

Heat(Pressure) Sensitive Rose Red TF-R1 Properties

Names and Identifiers

• Heat(Pressure) Sensitive Rose Red TF-R1
• 10'-Diethylaminospiro[isobenzofuran-1(3H),7'-[7H]benzo[c]xanthen]-3-one
• 10'-(diethylamino)spiro[2-benzofuran-3,7'-benzo[c]xanthene]-1-one
• HEAT(PRESSURE)SENSITIVEROSEREDTF-R1
• 34791-86-1

• InChIKey： XFMPAGZXHTZHKS-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H23NO3/c1-3-29(4-2)19-14-16-23-25(17-19)31-26-20-10-6-5-9-18(20)13-15-24(26)28(23)22-12-8-7-11-21(22)27(30)32-28/h5-17H,3-4H2,1-2H3
• SMILES： CCN(C1C=CC2C3(C4C=CC5=CC=CC=C5C=4OC=2C=1)OC(=O)C1C=CC=CC3=1)CC

Computed Properties

• Exact Mass: 421.16800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 421.16779360g/mol
• Heavy Atom Count: 32
• Complexity: 707
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• LogP: 6.25400
• PSA: 38.77000